Cas no 1361602-01-8 (2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361602-01-8
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968587
• Update Time: 2025-06-10

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-10-4-8(5-11(15)12(10)16)9-3-7(1-2-17)13(18)19-6-9/h3-6H,1H2,(H2,18,19)
• InChI Key： JASQRBFDOORXQN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CN=C(C(CC#N)=C1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361602-01-8): A Comprehensive Overview

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361602-01-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex aromatic and heterocyclic framework, which includes a pyridine ring substituted with a trichlorophenyl group and an acetonitrile moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile typically involves multi-step reactions, starting from readily available starting materials. One common approach is the condensation of 3,4,5-trichlorophenylacetonitrile with 2-amino-5-bromopyridine in the presence of a suitable base and catalyst. This reaction sequence not only demonstrates the versatility of the compound but also highlights the importance of precise reaction conditions to achieve high yields and purity.

In the realm of medicinal chemistry, 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The trichlorophenyl group and the pyridine ring contribute to its high binding affinity and selectivity for these targets.

Beyond its medicinal applications, 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for the development of organic semiconductors and photovoltaic materials. Studies have shown that the compound can be incorporated into polymer matrices to enhance their electrical conductivity and photoluminescence properties. This opens up new avenues for applications in organic electronics and renewable energy technologies.

The environmental impact of 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile is another area of active research. Given its complex structure and potential for widespread use, understanding its biodegradability and ecotoxicity is crucial. Preliminary studies suggest that the compound is relatively stable under environmental conditions but may require careful disposal to prevent adverse effects on ecosystems. Ongoing research aims to develop more sustainable synthesis methods and evaluate the long-term environmental impact of this compound.

In conclusion, 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361602-01-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and functional groups make it a valuable candidate for further research and development in medicinal chemistry, materials science, and environmental studies. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their applications.